N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine

• IUPAC Name: N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine
• InChI: InChI=1S/C15H21N5/c1-11-16-9-8-14(17-11)18-13-10-20(2)19-15(13)12-6-4-3-5-7-12/h8-10,12H,3-7H2,1-2H3,(H,16,17,18)
• InChI Key: KQUASKIQSWUYPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CC(=N1)NC2=CN(N=C2C3CCCCC3)C
• Molecular Formula: C15H21N5
• Molecular Weight: 271.36 g/mol

Description

N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine is a complex organic compound that has garnered interest in various scientific fields due to its unique chemical structure and potential applications. This compound features a pyrazole ring substituted with a cyclohexyl group and a methyl group, along with a pyrimidine ring substituted with a methyl group. The combination of these functional groups imparts distinct chemical properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Pyrazole Ring: The initial step involves the cyclization of appropriate precursors to form the pyrazole ring. This can be achieved through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.

Substitution with Cyclohexyl and Methyl Groups: The pyrazole ring is then substituted with a cyclohexyl group and a methyl group through alkylation reactions using suitable alkyl halides.

Formation of the Pyrimidine Ring: The final step involves the formation of the pyrimidine ring, which can be synthesized through the condensation of appropriate precursors such as amidines or guanidines with β-dicarbonyl compounds.

Industrial Production Methods

Industrial production of N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine may involve similar synthetic routes but on a larger scale. The process typically includes optimization of reaction conditions to maximize yield and purity, as well as the use of continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups on the pyrazole or pyrimidine rings are replaced with other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce alcohols or amines, and substitution may result in various substituted derivatives.

Scientific Research Applications

N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine has a wide range of scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: It is studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and are the subject of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methyl-3-phenylpyrrolidine-1-carboxamide
• N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-(4-methylpiperazin-1-yl)propanamide
• N-(3-cyclohexyl-1-methylpyrazol-4-yl)-3-(2-methylpyrazol-3-yl)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxamide

Uniqueness

N-(3-cyclohexyl-1-methylpyrazol-4-yl)-2-methylpyrimidin-4-amine is unique due to its specific combination of functional groups, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various research and industrial applications.